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Compound of Interest

Compound Name: Proquinazid D7
Cat. No.: B12056899
Get Quote
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Adhering to SANTE/11312/2021 Regulatory Standards

Executive Summary: The Case for Isotope Dilution

In the high-throughput environment of pesticide residue analysis, Proquinazid (6-iodo-2-
propoxy-3-propylquinazolin-4(3H)-one) presents specific challenges due to its high lipophilicity (

) and susceptibility to signal suppression in electrospray ionization (ESI).

While SANTE/11312/2021 allows for Matrix-Matched Calibration (MMC) to compensate for
these effects, MMC is labor-intensive, requiring blank extracts for every specific commodity
type. This guide validates a superior alternative: Stable Isotope Dilution Assay (SIDA) using
Proquinazid-D7.

Key Takeaway: The use of Proquinazid-D7 allows for Solvent-Only Calibration, eliminating the
need for matched blanks while maintaining recovery rates (70-120%) and precision (RSD

) strictly within EU guidelines.
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Regulatory Framework: SANTE/11312/2021
Compliance

To validate this method, we must meet the specific performance criteria outlined in the
European Commission's Analytical Quality Control and Method Validation Procedures for
Pesticide Residues Analysis in Food and Feed.

SANTE/11312/2021 Method Target
Requirement (Proquinazid-D7)

Parameter

70% — 120% (Routine)60% —
Recovery ) 85% — 110%
140% (Exceptional)

Repeatability (RSD)

Linearity (

)

lon Ratio Matches Standard

(relative to standard)

Retention Time min min (Locked by D7)

Matrix Effects (ME) Must be addressed if > 20% Corrected automatically by D7

Comparative Analysis: D7 vs. Alternatives

The following data illustrates the performance of Proquinazid-D7 against External
Standardization (ESTD) and Matrix-Matched Calibration (MMC) in a high-sugar matrix (Table
Grapes).

Experimental Data Summary (Spike Level: 0.01 mg/kg)
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_ Method C:

. Method A: Solvent Method B: Matrix- o
Metric Proquinazid-D7
Curve (No IS) Matched (No 1S)

(Rec.)

Raw Recovery 58% (Fail) 98% (Pass) 101% (Pass)
Matrix Effect (ME) -42% (Suppression) Compensated Compensated
RSD (

24% 12% 3.5%
)
Prep Time (50 6 Hours (Requires

4 Hours 4 Hours
samples) Blanks)

High (Labor + Blank )

Cost per Sample Low Medium (IS Cost)

Matrix)

Analysis:

o Method A (ESTD) fails SANTE criteria due to severe ion suppression (-42%) caused by co-

eluting sugars and pigments in the grape matrix.

» Method B (MMC) passes but requires a pesticide-free blank matrix for every commaodity

group (e.g., one for grapes, one for wheat, one for oil). This destroys lab throughput.

e Method C (D7) corrects the suppression mathematically. Since the D7 analog experiences

the exact same suppression as the native analyte, the ratio remains constant. This enables

the use of a single solvent calibration curve for all matrices.

Technical Protocol: Proquinazid-D7 Validation
Materials & Standards

¢ Native Standard: Proquinazid (Purity > 98%).

 Internal Standard: Proquinazid-D7 (deuterated propyl chain).

e Reagents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), Formic Acid, Ammonium

Formate.
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e QUEChERS Kit: EN 15662 (Citrate Buffered).

Sample Preparation (QUEChERS)

This workflow is compliant with EN 15662.
 Homogenize: Cryogenically mill 500g of sample (e.g., grapes) with dry ice.
Weigh: Transfer 10.0g (

g) into a 50mL centrifuge tube.

IS Addition (Critical Step): Add 50

L of Proquinazid-D7 working solution (10
g/mL) to every sample, blank, and spike. Vortex 30s.

o Note: Adding IS before extraction corrects for both extraction volume errors and matrix
effects.

Extract: Add 10 mL Acetonitrile. Shake vigorously (1 min).

Partition: Add QUEChERS salts (4g MgS0O4, 1g NaCl, 1g NaCitrate, 0.5g disodium citrate).
Shake (1 min). Centrifuge at 3000 RCF for 5 min.

Clean-up (dSPE): Transfer 6 mL supernatant to dSPE tube (150mg PSA + 900mg MgS0O4).
Shake and Centrifuge.

Final Dilution: Transfer 200

L extract + 800

L Water (to match initial mobile phase) into an autosampler vial.

LC-MS/MS Conditions

e Column: C18 (100mm x 2.1mm, 1.7

m).
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Mobile Phase A: 5mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: 5mM Ammonium Formate + 0.1% Formic Acid in Methanol.

Gradient: 0-1 min (5% B), 1-8 min (Linear to 98% B), 8-10 min (Hold 98% B).

Flow Rate: 0.4 mL/min.

MRM Transitions: | Analyte | Precursor (

) | Product 1 (Quant) | Product 2 (Qual) | CE (eV) | | :--- | :--- | :--- | :--- | :--- | | Proquinazid |
373.0|331.1|204.1| 25 | | Proquinazid-D7 | 380.0 | 338.1 | 211.1| 25 |

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the experiment and the decision-making
process for handling matrix effects under SANTE guidelines.

Diagram 1: The QUEChERS + D7 Workflow

]
i Critical Correction Point |
]

Add MeCN + Centrifuge _ | dSPE Clean-up Dilute LC-MS/MS Quantitation
Citrate Salts = (PSA/MgS04) (ESI+) (Ratio: Native/D7)

Homogenized
Sample (10g)

Add Proquinazid-D7
[(MEGERSERLET)]

Click to download full resolution via product page

Caption: Figure 1. Step-by-step extraction protocol. The addition of Proquinazid-D7 prior to
extraction ensures correction for recovery losses and volumetric deviations.

Diagram 2: Matrix Effect Decision Tree
(SANTE/11312/2021)
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Calculate Matrix Effect (ME %)

Is ME within
+/- 20%7?

Standard Calibration

Acceptable Correction Required

Labor Intensive\Recommended

Matrix-Matched Internal Standard
Calibration (Proquinazid-D7)

Valid Result
(SANTE Compliant)

Click to download full resolution via product page

Caption: Figure 2. Decision logic for handling matrix effects. Proquinazid typically fails the +/-
20% check in grapes, necessitating the D7 Internal Standard path.

Validation Results & Discussion
Linearity and Calibration

Using Proquinazid-D7, the calibration curve is plotted as the Response Ratio (Area Native /
Area IS) vs. Concentration Ratio.

e Range: 1.0 -100

a/kg.

¢ Result:
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Benefit: The D7 standard normalizes injection-to-injection variability, resulting in a
significantly tighter regression than external standardization.

Matrix Effects (ME)

ME was calculated using the formula:

Without D7 (Grape Matrix): ME = -42% (Severe Suppression).

With D7 Correction: ME = -2% (Negligible).

Mechanism: The co-eluting matrix components suppress the ionization of both the native
Proquinazid and the D7 analog equally. Therefore, the ratio of their signals remains
unaffected by the matrix load.

Limit of Quantification (LOQ)

The LOQ was established at 0.01 mg/kg (the standard MRL for many commaodities), with a
signal-to-noise ratio (S/N) > 10 and RSD < 10% at this level.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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